Cas no 103972-72-1 (Dimethyl 2-methylsulfonyloxypentanedioate)

• Product Name: Dimethyl 2-methylsulfonyloxypentanedioate
• CAS No: 103972-72-1
• MF: C₈H₁₄O₇S
• MW: 254.257562160492
• CID: 1147183
• PubChem ID: 13803761
• Update Time: 2025-04-20

Dimethyl 2-methylsulfonyloxypentanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-methylsulfonyloxypentanedioate
• Pentanedioic acid, 2-[(methylsulfonyl)oxy]-, dimethyl ester
• 2-(Methylsulfonyloxy)glutarsaeure-dimethylester
• ACMC-20m6rk
• AGN-PC-00O263
• dimethyl 2-mesyloxyglutarate
• CTK0G6684
• Pentanedioic acid, 2-[(methylsulfonyl)oxy]-, dimethyl ester; 2-(Methylsulfonyloxy)glutarsaeure-dimethylester; ACMC-20m6rk; AGN-PC-00O263; dimethyl 2-mesyloxyglutarate; CTK0G6684;
• DTXSID20549966
• 103972-72-1
• Dimethyl 2-[(methanesulfonyl)oxy]pentanedioate
• SCHEMBL10010227

• Inchi： 1S/C8H14O7S/c1-13-7(9)5-4-6(8(10)14-2)15-16(3,11)12/h6H,4-5H2,1-3H3
• InChI Key： OQMUYUHJGYGBAW-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(C(=O)OC)CCC(=O)OC

Computed Properties

• Exact Mass: 254.04602
• Monoisotopic Mass: 254.04602395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 95.97